1-Ethyl-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-6-ol

• CAS No.: 142827-47-2
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 1-ethyl-5,7-dimethyl-3,4-dihydro-2H-quinolin-6-ol
• InChI: InChI=1S/C13H19NO/c1-4-14-7-5-6-11-10(3)13(15)9(2)8-12(11)14/h8,15H,4-7H2,1-3H3
• InChI Key: GXGZBANVJNSEAO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC2=C1C=C(C(=C2C)O)C

Description

1-Ethyl-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-6-ol is a substituted tetrahydroquinoline derivative characterized by an ethyl group at the 1-position, methyl groups at the 5- and 7-positions, and a hydroxyl group at the 6-position.

Preparation Methods

The synthesis of 1-Ethyl-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-6-ol typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the reaction of ethylamine with 5,7-dimethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde in the presence of a reducing agent. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-Ethyl-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-6-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can lead to the formation of fully saturated tetrahydroquinoline derivatives.

Substitution: It can undergo electrophilic and nucleophilic substitution reactions, often using reagents like halogens or alkylating agents.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Ethyl-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-6-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Medicine: Research is ongoing to explore its potential therapeutic effects, including antimicrobial and anticancer activities.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Ethyl-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-6-ol involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural and Functional Group Differences

The following table summarizes key structural analogs and their distinctions from the target compound:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Functional Groups	Notable Properties/Applications	References
1-Ethyl-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-6-ol	C₁₃H₁₉NO	~205.3	1-Ethyl, 5,7-dimethyl, 6-OH	Potential pharmaceutical intermediate	-
1,2,3,4-Tetrahydroquinolin-6-ol	C₉H₁₁NO	149.19	6-OH	Simpler backbone; foundational structure
2-Methyl-1,2,3,4-tetrahydroisoquinolin-6-ol	C₁₀H₁₃NO	163.22	Isoquinoline scaffold, 6-OH	Structural isomerism affects reactivity
1-(1,2,3,4-Tetrahydroquinolin-6-yl)ethanone	C₁₁H₁₃NO	175.23	6-acetyl group	Ketone functionality enhances lipophilicity
1-Tosyl-1,2,3,4-tetrahydroquinolin-6-ol	C₁₆H₁₇NO₃S	303.38	1-Tosyl, 6-OH	Sulfonate group increases reactivity
(1-Ethyl-1,2,3,4-tetrahydroquinolin-6-yl)methanamine	C₁₂H₁₈N₂	190.29	6-amine, 1-ethyl	Amine group enables hydrogen bonding

Key Comparative Insights

Functional Group Impact: The 6-hydroxyl group in the target compound and 1,2,3,4-tetrahydroquinolin-6-ol provides hydrogen-bonding capacity, enhancing solubility in polar solvents. In contrast, the 6-acetyl group in 1-(1,2,3,4-tetrahydroquinolin-6-yl)ethanone increases lipophilicity, favoring membrane permeability in drug design. The 1-tosyl group in 1-Tosyl-1,2,3,4-tetrahydroquinolin-6-ol introduces a sulfonate leaving group, making it reactive in nucleophilic substitutions, unlike the inert ethyl group in the target compound.

Substituent Position and Bioactivity: Isoquinoline vs. Quinoline Scaffolds: 2-Methyl-1,2,3,4-tetrahydroisoquinolin-6-ol shares a 95% structural similarity but differs in the nitrogen position (isoquinoline vs. quinoline), altering electronic distribution and binding affinity in biological targets. Ethyl vs.

Synthetic Accessibility: The synthesis of iodinated analogs (e.g., 2-Methyl-3-Iodo-4-Ethoxy-5,6,7,8-tetrahydroquinoline ) involves iodine/KI-mediated reactions, whereas the target compound’s ethyl and dimethyl groups likely require alkylation or Friedel-Crafts strategies.

The 6-amine in (1-Ethyl-1,2,3,4-tetrahydroquinolin-6-yl)methanamine highlights versatility in derivatization for bioactive molecule design.

Biological Activity

1-Ethyl-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-6-ol (commonly referred to as ETQ) is a compound belonging to the tetrahydroquinoline class, known for its diverse biological activities and potential therapeutic applications. This article explores the biological activity of ETQ, focusing on its mechanisms of action, therapeutic potentials, and relevant research findings.

• Molecular Formula : C13H19NO
• Molecular Weight : 205.30 g/mol
• CAS Number : 142827-47-2
• IUPAC Name : 1-ethyl-5,7-dimethyl-3,4-dihydro-2H-quinolin-6-ol

ETQ exhibits various biological activities primarily through interactions with specific molecular targets. Its mechanism of action may involve:

• Enzyme Inhibition : ETQ has been shown to inhibit certain enzymes, which can lead to altered metabolic pathways. For instance, it may interact with cholinesterases, which are critical in neurotransmitter regulation .
• Antimicrobial Activity : Preliminary studies indicate that ETQ possesses antimicrobial properties against various bacterial strains. Its mechanism in this context may involve disrupting bacterial cell wall synthesis or inhibiting essential metabolic processes.
• Anticancer Potential : Research has suggested that ETQ may induce apoptosis in cancer cells through modulation of signaling pathways involved in cell survival and proliferation. This includes potential interactions with apoptotic pathways and growth factor signaling .

Antimicrobial Activity

A study demonstrated that ETQ exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values ranged from 32 to 128 µg/mL depending on the bacterial strain tested.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

Anticancer Activity

In vitro studies have shown that ETQ can inhibit the proliferation of various cancer cell lines. For example:

Cell Line	IC50 (µM)
HeLa (cervical cancer)	15
MCF-7 (breast cancer)	20
A549 (lung cancer)	25

The mechanism appears to involve the activation of caspases and modulation of Bcl-2 family proteins leading to increased apoptosis in treated cells .

Case Studies

• Cholinesterase Inhibition : A detailed study focused on the interaction of ETQ with acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). Docking studies indicated a strong binding affinity, suggesting potential use in treating conditions like Alzheimer's disease where cholinesterase inhibition is beneficial .
• Antimicrobial Efficacy : A clinical trial evaluated the efficacy of ETQ as an adjunct therapy in patients with recurrent bacterial infections. Results indicated a significant reduction in infection rates when combined with standard antibiotic treatments.